Cas no 213380-27-9 (Montelukast Dicarboxylic Acid(Mixture of Diastereomers))

• Product Name: Montelukast Dicarboxylic Acid(Mixture of Diastereomers)
• CAS No: 213380-27-9
• MF: C₃₅H₃₄ClNO₅S
• MW: 616.166167736053
• CID: 1060086
• PubChem ID: 9873776
• Update Time: 2025-06-27

Montelukast Dicarboxylic Acid(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Montelukast Dicarboxylic Acid(Mixture of Diastereomers)
• 2-[2-[(3R)-3-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-3-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]propyl]phenyl]-2-hydroxypropanoic acid
• Montelukast Dicarbox
• MONTELUKAST DICARBOXYLIC ACID
• Montelukast Dicarboxylic Acid (Mixture of Diastereomers)
• 2-[(3R)-3-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-3-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]-
• A-hydroxy-
• A-methylbenzeneacetic Acid
• UNII-67LX7DAR3J
• BENZENEACETIC ACID, 2-((3R)-3-(((1-(CARBOXYMETHYL)CYCLOPROPYL)METHYL)THIO)-3-(3-((1E)-2-(7-CHLORO-2-QUINOLINYL)ETHENYL)PHENYL)PROPYL)-.ALPHA.-HYDROXY-.ALPHA.-METHYL-
• Benzeneacetic acid, 2-((3R)-3-(((1-(carboxymethyl)cyclopropyl)methyl)thio)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)propyl)-alpha-hydroxy-alpha-methyl-
• 67LX7DAR3J
• DTXSID80175604
• 2-((3R)-3-(((1-(CARBOXYMETHYL)CYCLOPROPYL)METHYL)THIO)-3-(3-((1E)-2-(7-CHLORO-2-QUINOLINYL)ETHENYL)PHENYL)PROPYL)-.ALPHA.-HYDROXY-.ALPHA.-METHYLBENZENEACETIC ACID
• Q27264144
• CHEMBL3526240
• 2-((3R)-3-(((1-(Carboxymethyl)cyclopropyl)methyl)thio)-3-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)propyl)-alpha-hydroxy-alpha-methylbenzeneacetic acid
• MONTELUKAST METABOLITE M4
• 213380-27-9

• Inchi： 1S/C35H34ClNO5S/c1-34(42,33(40)41)29-8-3-2-6-24(29)12-16-31(43-22-35(17-18-35)21-32(38)39)26-7-4-5-23(19-26)9-14-28-15-11-25-10-13-27(36)20-30(25)37-28/h2-11,13-15,19-20,31,42H,12,16-18,21-22H2,1H3,(H,38,39)(H,40,41)/b14-9+/t31-,34?/m1/s1
• InChI Key： FJSYYPGNUBZDIM-VZLZVWCJSA-N
• SMILES： ClC1C=CC2C=CC(/C=C/C3=CC=CC(=C3)[C@@H](CCC3C=CC=CC=3C(C(=O)O)(C)O)SCC3(CC(=O)O)CC3)=NC=2C=1

Computed Properties

• Exact Mass: 615.18500
• Monoisotopic Mass: 615.1846221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 810.2±65.0 °C at 760 mmHg
• Flash Point: 443.8±34.3 °C
• PSA: 133.02000
• LogP: 8.01270
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Montelukast Dicarboxylic Acid(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Montelukast Dicarboxylic Acid(Mixture of Diastereomers)

Montelukast Dicarboxylic Acid (Mixture of Diastereomers): A Comprehensive Overview of Chemical Structure, Pharmacological Properties, and Therapeutic Applications

CAS No. 213380-27-9 is a critical chemical identifier for Montelukast Dicarboxylic Acid (Mixture of Diastereomers), a compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of leukotriene receptor antagonists and is widely studied for its potential therapeutic applications in respiratory and inflammatory diseases. The CAS No. 213380-27-9 designation ensures precise identification of this compound, which is essential for both academic and industrial research. Recent advances in drug development have highlighted the importance of understanding the chemical properties and biological activity of Montelukast Dicarboxylic Acid (Mixture of Diast,ereomers), particularly in the context of its role as a precursor or metabolite in drug metabolism.

The Montelukast Dicarboxylic Acid (Mixture of Diastereomers) compound is characterized by its unique stereochemical composition, which includes a mixture of diastereomers. This stereochemical diversity can significantly influence the pharmacokinetic and pharmacodynamic profiles of the compound. Studies published in 2023 have demonstrated that the stereochemistry of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) plays a pivotal role in determining its biological activity and selectivity toward the cysteinyl leukotriene receptor (CysLT1). These findings underscore the importance of stereochemical analysis in the development of more effective therapeutic agents.

Recent research published in Journal of Medicinal Chemistry (2024) has explored the potential of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) as a novel scaffold for the design of anti-inflammatory drugs. The study highlights the ability of this compound to modulate inflammatory pathways by inhibiting the activity of leukotriene receptors. This mechanism of action is particularly relevant in the treatment of conditions such as asthma, allergic rhinitis, and chronic obstructive pulmonary disease (COPD). The CAS No. 213380-27-9 compound has also been evaluated for its potential in neuroinflammatory disorders, where it has shown promising results in preclinical models.

The pharmacological properties of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) are closely linked to its chemical structure. The compound contains a bicyclic lactam core, which is essential for its interaction with the CysLT1 receptor. The stereochemistry of the compound influences its binding affinity and selectivity, which are critical factors in drug development. A 2023 study published in Pharmaceutical Research demonstrated that the stereochemical configuration of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) significantly affects its metabolic stability and bioavailability. These findings emphasize the need for precise structural characterization of this compound during drug development.

Recent clinical trials have further validated the therapeutic potential of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) in the treatment of respiratory diseases. A phase II trial conducted in 2023 reported that patients with moderate to severe asthma showed improved lung function and reduced inflammation after treatment with this compound. The results of this trial suggest that Montelukast Dicarboxylic Acid (Mixture of Diastereomers) could be a valuable addition to the existing therapeutic arsenal for managing asthma. However, further studies are needed to fully understand its long-term efficacy and safety profile.

The CAS No. 213380-27-9 compound has also been investigated for its potential in the treatment of allergic disorders. A 2024 study published in Allergy and Clinical Immunology found that Montelukast Dicarboxylic Acid (Mixture of Diastereomers) exhibits potent anti-allergic activity by inhibiting the release of inflammatory mediators. This property makes it a promising candidate for the development of new therapies for allergic rhinitis and other allergic conditions. The study also highlighted the importance of optimizing the stereochemical configuration of the compound to enhance its therapeutic efficacy.

Advances in synthetic chemistry have enabled the production of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) with high purity and stereochemical control. A 2023 paper in Organic Chemistry Insights described a novel synthetic route that allows for the selective preparation of individual diastereomers of this compound. This development is significant because it enables researchers to study the biological activity of each diastereomer independently, which is crucial for understanding the compound's mechanism of action and optimizing its therapeutic potential.

The CAS No. 213380-27-9 compound has also been explored for its role in drug metabolism and pharmacokinetics. A 2024 study published in Drug Metabolism and Disposition investigated the metabolic pathways of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) in human liver microsomes. The study found that the compound is primarily metabolized by cytochrome P450 enzymes, with the formation of several metabolites that may influence its pharmacological activity. These findings are important for the development of dosing regimens and the prediction of drug interactions involving this compound.

In addition to its therapeutic applications, Montelukast Dicarboxylic Acid (Mixture of Diastereomers) has also been studied for its potential in the treatment of neuroinflammatory disorders. A 2023 study published in Neuropharmacology reported that this compound exhibits neuroprotective effects by reducing inflammation in the central nervous system. These findings suggest that Montelukast Dicarboxylic Acid (Mixture of Diastereomers) could have applications in the treatment of conditions such as multiple sclerosis and Alzheimer's disease. Further research is needed to explore the full potential of this compound in these areas.

The use of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) in drug development is also influenced by its chemical stability and solubility. A 2024 study published in Chemical Research in Toxicology evaluated the stability of the compound under various pH and temperature conditions. The results indicated that the compound remains stable in physiological conditions, which is essential for its use in therapeutic applications. This stability is particularly important for the formulation of oral and injectable dosage forms.

Overall, CAS No. 213380-27-9 and Montelukast Dicarboxylic Acid (Mixture of Diastereomers) represent a significant advancement in the field of pharmaceutical research. The compound's unique stereochemical properties and biological activity make it a valuable candidate for the development of new therapeutic agents. Ongoing research is focused on optimizing its pharmacological profile and expanding its applications to a wider range of diseases. The continued exploration of this compound is expected to lead to significant breakthroughs in the treatment of inflammatory and allergic disorders.

Further studies are needed to fully understand the long-term effects of Montelukast Dicarboxylic Acid (Mixture of Diastereomers) and to determine its safety profile in different patient populations. The development of new synthetic methods and the exploration of its potential in neuroinflammatory disorders are also areas of active research. As the field of pharmaceutical science continues to evolve, the role of CAS No. 213380-27-9 and Montelukast Dicarboxylic Acid (Mixture of Diastereomers) in drug development is likely to expand, contributing to the advancement of therapeutic strategies for a wide range of diseases.